BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of Ethyl 5-
Methyloxazole-4-carboxylate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Ethyl 5-Methyloxazole-4-
Compound Name:
carboxylate

Cat. No.: B104019

An In-depth Technical Guide to Ethyl 5-
Methyloxazole-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and potential applications of Ethyl 5-Methyloxazole-4-carboxylate. This
compound is a valuable intermediate in the pharmaceutical and agrochemical industries.

Core Compound Properties

Ethyl 5-Methyloxazole-4-carboxylate, with the CAS number 32968-44-8, is a key building
block in organic synthesis.[1] Its molecular formula is C7HsNOs, and it has a molecular weight
of 155.15 g/mol .[1][2][3][4] This compound typically appears as a clear liquid.[1][5]

Physicochemical Data
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Property Value Source(s)
CAS Number 32968-44-8 [1][2113]14]
Molecular Formula C7H9NOs3 [1112][31[4]
Molecular Weight 155.15 g/mol [1112]131[4]
Appearance Liquid, Clear [1][5]
Boiling Point 208.5+20.0 °C (Predicted) [2]

Density 1.139+0.06 g/cm3 (Predicted) [2]

Purity > 95% (HPLC), 97% (GC-MS)  [1][5]
Storage Temperature 0-8°C [1][2]
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XLogP3 13 [3]

Hydrogen Bond Acceptor

ydrog p 4 3]

Count

Rotatable Bond Count 3 [3]

Exact Mass 155.058243149 [3]

Topological Polar Surface Area  52.3 A2 [3]

Synthesis Protocol

A general and efficient procedure for the synthesis of Ethyl 5-Methyloxazole-4-carboxylate
has been reported. This method provides a good yield and high purity of the final product.

Experimental Procedure
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Step 1: Activation of the Carboxylic Acid

Dissolve the corresponding carboxylic acid (0.307 mol) in 350 ml of tetrahydrofuran (THF).

Add 1,1'-Carbonyldiimidazole (CDI) (59.7 g, 0.368 mol) in portions to the solution.

Heat the resulting mixture at 55°C for 1 hour.

Cool the mixture to 0°C.

Step 2: Cyclization Reaction

» To the cooled mixture, add Ethyl 2-isocyanoacetate (41.6 g, 0.368 mol) in one portion.
e Add 1,8-Diazabicyclo[5.4.0]Jundec-7-ene (DBU) (56.0 g, 0.368 mol) dropwise at 0°C.
 Stir the resulting mixture at room temperature for 12 hours.

Step 3: Work-up and Purification

o Evaporate the THF under reduced pressure.

o Dissolve the residue in 500 ml of ethyl acetate (EtOAc).

e Wash the organic phase with a 10% aqueous solution of citric acid (300 ml), water (500 ml),
and brine (300 ml).

e Dry the organic phase over sodium sulfate (Na2S0Oa).

o Evaporate the solvent under reduced pressure to yield Ethyl 5-methyloxazole-4-
carboxylate as a yellowish liquid.

This protocol has been reported to produce a yield of 35.7 g (75%).[3]

Synthetic Workflow
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Caption: Synthetic workflow for Ethyl 5-Methyloxazole-4-carboxylate.

Applications and Biological Relevance

Ethyl 5-Methyloxazole-4-carboxylate is a versatile intermediate with significant applications
in the synthesis of more complex molecules.[1]

Pharmaceutical Synthesis

This compound is a key precursor in the synthesis of various pharmaceuticals.[1][2] It is notably
used in the development of anti-inflammatory and analgesic drugs.[1] One of its significant
applications is in the synthetic pathway of Leflunomide, an active pharmaceutical ingredient.[6]

Agrochemicals

In the field of agricultural chemistry, Ethyl 5-Methyloxazole-4-carboxylate is utilized in the
formulation of agrochemicals, contributing to the development of more effective crop protection
products.[1]
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Flavor and Fragrance Industry

The compound also finds use in the flavor and fragrance industry, where it is incorporated into
formulations to provide unique sensory profiles.[1]

While specific signaling pathways involving Ethyl 5-Methyloxazole-4-carboxylate are not
extensively detailed in the available literature, the broader class of oxazole and isoxazole
derivatives is known for a wide range of biological activities, including herbicidal and fungicidal
properties.[7] Further research may elucidate the specific biological targets and mechanisms of
action for this particular compound.

Safety and Handling

For detailed safety and handling information, it is recommended to consult the Safety Data
Sheet (SDS) provided by the supplier. Standard laboratory safety protocols should be followed
when working with this chemical, including the use of personal protective equipment (PPE)
such as gloves and safety glasses. The compound should be handled in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of Ethyl 5-
Methyloxazole-4-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104019#physical-and-chemical-properties-of-ethyl-5-
methyloxazole-4-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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